Cas no 1261924-72-4 (4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid
• CAS No: 1261924-72-4
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18319540
• CID: 2763837
• PubChem ID: 53225458
• Update Time: 2025-06-09

4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-2-hydroxy-4'-methyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID80689190
• 2'-Fluoro-2-hydroxy-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• A1-72887
• MFCD18319540
• 4-(2-FLUORO-4-METHYLPHENYL)-3-HYDROXYBENZOIC ACID
• 1261924-72-4
• 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid, 95%
• 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid

• MDL： MFCD18319540
• Inchi： 1S/C14H11FO3/c1-8-2-4-10(12(15)6-8)11-5-3-9(14(17)18)7-13(11)16/h2-7,16H,1H3,(H,17,18)
• InChI Key： JVXLTPCLJOHFLD-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=CC(C(=O)O)=CC=1O

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid

Introduction to 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid (CAS No. 1261924-72-4)

4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261924-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a hydroxyl group and a fluoro-substituted aromatic ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid consists of a benzoic acid core substituted with a 2-fluoro-4-methylphenyl group at the 4-position and a hydroxyl group at the 3-position. This arrangement creates a molecule with potential bioactivity, influenced by both electronic and steric effects. The fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, while the hydroxyl group can participate in hydrogen bonding interactions, crucial for molecular recognition processes.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological profiles. Studies have demonstrated that compounds with similar structural motifs exhibit properties relevant to anti-inflammatory, antioxidant, and anticancer activities. The specific combination of substituents in 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid may contribute to its potential therapeutic efficacy, although further research is necessary to fully elucidate its mechanisms of action.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceutical agents. The structural features of 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid make it an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic properties. For instance, the fluoro substituent can increase lipophilicity, enhancing membrane permeability, while the hydroxyl group can be modified to enhance solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies suggest that 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid may interact with various biological targets, including enzymes and receptors involved in disease pathways. These predictions provide a foundation for experimental validation and highlight the compound's potential as a lead molecule in drug discovery programs.

The synthesis of 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid represents another area of interest within the chemical community. The development of efficient synthetic routes not only facilitates access to this compound for research purposes but also allows for structural modifications to optimize its pharmacological properties. Modern synthetic methodologies, such as transition metal-catalyzed reactions and green chemistry principles, have been employed to improve yield and reduce environmental impact.

In conclusion, 4-(2-Fluoro-4-methylphenyl)-3-hydroxybenzoic acid (CAS No. 1261924-72-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and predicted bioactivity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the development of next-generation therapeutics.